(Benzothiazol-2-ylthio)acetic acid sodium salt

• CAS RN: 112923-13-4
• Molecular Formula: C9H6NNaO2S2
• Molecular Weight: 247.262
• IUPAC Name: sodium;2-(1,3-benzothiazol-2-ylsulfanyl)acetate
• InChI: InChI=1S/C9H7NO2S2.Na/c11-8(12)5-13-9-10-6-3-1-2-4-7(6)14-9;/h1-4H,5H2,(H,11,12);/q;+1/p-1
• InChI Key: OHOGYZKRCZUTIL-UHFFFAOYSA-M
• SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)[O-].[Na+]
• synonyms: (Benzothiazol-2-ylthio)acetic acid sodium salt

Description

“(Benzothiazol-2-ylthio)acetic acid sodium salt” is a chemical compound that has been studied for its various properties. It is also known by other names such as "(2-BENZOTHIAZOLYLTHIO)BERNSTEINSÄURE; BTTBS; HALOX 650; IRGACOR 252". It is a useful research chemical.

Synthesis Analysis

The synthesis of “this compound” can be achieved from Bromoacetic acid and 2-Mercaptobenzothiazole. Recent advances in the synthesis of benzothiazole compounds related to green chemistry involve condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials.

Molecular Structure Analysis

The molecular formula of “this compound” is C9H6NNaO2S2. Its molecular weight is 247.269.

Chemical Reactions Analysis

Benzothiazoles have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity. The development of synthetic processes is undoubtedly one of the most significant problems facing researchers.

Mechanism of Action

While the specific mechanism of action for “(Benzothiazol-2-ylthio)acetic acid sodium salt” is not mentioned in the search results, benzothiazoles are known to have a wide range of biological activities including anti-cancer, anti-bacterial, anti-tuberculosis, anti-diabetic, anthelmintic, anti-tumor, anti-viral, anti-oxidant, anti-inflammatory, anti-glutamate and anti-parkinsonism, anticonvulsant, muscle relaxant activities, neuroprotective, inhibitors of several enzymes and so on.

Future Directions

The future development trend and prospect of the synthesis of benzothiazoles were anticipated. Benzothiazoles have significant biological activities and great pharmaceutical value, hence, the synthesis of benzothiazoles is of considerable interest.